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Introduction
2-Bromothiazole-5-methanol is a heterocyclic compound of significant interest to researchers

in medicinal chemistry and materials science. As a substituted thiazole, it serves as a versatile

building block for the synthesis of more complex molecules with potential biological activity.[1]

[2] Accurate structural elucidation and purity assessment are paramount for its effective use in

drug development and other advanced applications. This guide provides an in-depth analysis of

the expected spectroscopic data for 2-Bromothiazole-5-methanol (CAS: 687636-93-7),

offering a predictive framework for its characterization using Nuclear Magnetic Resonance

(NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry

(MS).

While a complete, publicly archived experimental dataset for this specific molecule is not

readily available, this document leverages foundational spectroscopic principles and data from

analogous structures to provide a robust, predictive guide for researchers. The methodologies
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and interpretations presented herein are designed to serve as a self-validating system for

scientists working with this compound.

Molecular Structure and Expected Spectroscopic
Features
The core of our analysis is the molecular structure of 2-Bromothiazole-5-methanol. The key

functional groups—a brominated thiazole ring and a primary alcohol—will give rise to distinct

and predictable signals in each spectroscopic technique.

Molecular Formula: C₄H₄BrNOS[3] Molecular Weight: 194.05 g/mol [3]

Part 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For 2-Bromothiazole-5-methanol, we anticipate specific signals in both

¹H (proton) and ¹³C (carbon) NMR spectra.

Predicted ¹H NMR Spectrum
The proton NMR spectrum is expected to show three distinct signals corresponding to the three

different proton environments in the molecule.

Table 1: Predicted ¹H NMR Data for 2-Bromothiazole-5-methanol (500 MHz, CDCl₃)
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Rationale &
Causality

~7.65 Singlet (s) 1H
H-4 (Thiazole

ring)

The sole proton

on the electron-

deficient thiazole

ring is expected

to be significantly

deshielded. Its

chemical shift will

be downfield

from the protons

of the parent 2-

bromothiazole

due to the

influence of the

adjacent

hydroxymethyl

group.

~4.80 Singlet (s) 2H -CH₂-OH

Protons on a

carbon adjacent

to an oxygen

atom are

deshielded. The

signal is

expected to be a

sharp singlet.

~2.50 Broad Singlet (br

s)

1H -OH The chemical

shift of hydroxyl

protons is highly

variable and

depends on

concentration,

temperature, and

solvent. A broad

singlet is typical
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due to hydrogen

bonding and

chemical

exchange.

Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum will provide critical information about the carbon skeleton. We predict

four distinct signals.

Table 2: Predicted ¹³C NMR Data for 2-Bromothiazole-5-methanol (125 MHz, CDCl₃)

Predicted Chemical Shift
(δ, ppm)

Assignment Rationale & Causality

~155 C-5 (Thiazole ring)

This carbon is attached to the

electron-withdrawing nitrogen

and the hydroxymethyl group,

shifting it significantly

downfield.

~143 C-2 (Thiazole ring)

The carbon atom bonded to

the electronegative bromine

and nitrogen atoms will be

strongly deshielded. Data from

similar thiazole structures

support this assignment.[4][5]

~125 C-4 (Thiazole ring)

This is the only carbon on the

ring bonded to a hydrogen

(CH), and its chemical shift is

influenced by the surrounding

heteroatoms.

~60 -CH₂-OH

Aliphatic carbons bonded to an

oxygen atom typically appear

in this region of the spectrum.
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Experimental Protocol for NMR Data Acquisition
This protocol outlines a standard procedure for acquiring high-quality NMR spectra for a

sample like 2-Bromothiazole-5-methanol.

Sample Preparation:

Accurately weigh approximately 5-10 mg of the purified compound.

Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a

clean, dry NMR tube. The choice of solvent is critical; CDCl₃ is a common starting point for

its good solubilizing power and minimal signal overlap.

Add a small amount of Tetramethylsilane (TMS) as an internal standard (0 ppm).

Instrument Setup:

Use a high-field NMR spectrometer (e.g., 500 MHz) for better signal dispersion and

resolution.[6]

Tune and shim the instrument to ensure a homogeneous magnetic field, which is essential

for sharp, well-defined peaks.

Data Acquisition:

¹H NMR: Acquire the spectrum using a standard pulse sequence. A sufficient number of

scans (e.g., 16 or 32) should be averaged to achieve a good signal-to-noise ratio.

¹³C NMR: Use a proton-decoupled pulse sequence to obtain a spectrum with singlets for

each unique carbon. A larger number of scans will be required due to the low natural

abundance of the ¹³C isotope.

Data Processing:

Apply Fourier transformation to the acquired free induction decay (FID).

Perform phase and baseline corrections.
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Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

Integrate the peaks in the ¹H spectrum to determine the relative proton ratios.

NMR Workflow Diagram

Sample Preparation

Data Acquisition (500 MHz)

Data Processing

Weigh Sample (5-10 mg) Dissolve in CDCl3 Transfer to NMR Tube Tune & ShimInsert Sample

Acquire 1H Spectrum

Acquire 13C Spectrum

Fourier Transform Phase & Baseline Correction Calibrate to TMS Integrate & Analyze Structural ElucidationFinal Spectrum

Click to download full resolution via product page

Caption: Standard workflow for NMR-based structural elucidation.

Part 2: Fourier-Transform Infrared (FTIR)
Spectroscopy
FTIR spectroscopy is an essential technique for identifying the functional groups present in a

molecule by measuring the absorption of infrared radiation.

Predicted FTIR Absorption Bands
The FTIR spectrum of 2-Bromothiazole-5-methanol is expected to be dominated by

absorptions from the O-H and C-O bonds of the alcohol and vibrations from the thiazole ring.

Table 3: Predicted FTIR Data for 2-Bromothiazole-5-methanol
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Predicted
Wavenumber
(cm⁻¹)

Intensity Vibration Type
Functional
Group

Rationale &
Causality

3400 - 3200 Strong, Broad O-H Stretch Alcohol (-OH)

The broadness

of this peak is a

hallmark of

hydrogen

bonding between

alcohol

molecules in the

solid or neat

liquid state.[7]

3100 - 3000 Weak-Medium C-H Stretch
Aromatic

(Thiazole)

Stretching

vibrations of the

C-H bond on the

thiazole ring.

2950 - 2850 Medium C-H Stretch Aliphatic (-CH₂)

Symmetric and

asymmetric

stretching of the

C-H bonds in the

methylene group.

~1600 & ~1450 Medium
C=N & C=C

Stretch
Thiazole Ring

Ring stretching

vibrations are

characteristic of

aromatic and

heteroaromatic

systems.[8]

1050 - 1000 Strong C-O Stretch Primary Alcohol

The C-O

stretching

vibration in

primary alcohols

is typically strong

and appears in

this region.
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~700 Medium-Strong C-Br Stretch Bromo-group

The carbon-

bromine bond

vibration is

expected in the

fingerprint

region.

Experimental Protocol for FTIR Data Acquisition
Sample Preparation (Attenuated Total Reflectance - ATR):

Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a

suitable solvent (e.g., isopropanol) and allowing it to dry completely.

Record a background spectrum of the empty ATR setup. This is a critical step to subtract

atmospheric (CO₂, H₂O) and instrument-related absorptions.

Place a small amount of the solid 2-Bromothiazole-5-methanol sample directly onto the

ATR crystal.

Apply pressure using the ATR anvil to ensure good contact between the sample and the

crystal.

Data Acquisition:

Collect the sample spectrum. Typically, 32 or 64 scans are co-added to improve the signal-

to-noise ratio.

The data is usually collected over a range of 4000 to 400 cm⁻¹.

Data Processing:

The software automatically ratios the sample spectrum against the background spectrum

to generate the final absorbance or transmittance spectrum.

Perform baseline correction if necessary.
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Use peak-picking tools to identify the wavenumbers of key absorption bands.

Part 3: Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a compound and can reveal structural details through the analysis of fragmentation patterns.

Predicted Mass Spectrum (Electron Ionization - EI)
Under EI conditions, we expect to see the molecular ion peak and several characteristic

fragment ions. The presence of bromine is readily identified by a characteristic M+2 peak.

Table 4: Predicted Key Ions in the EI Mass Spectrum of 2-Bromothiazole-5-methanol
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m/z Value Ion Rationale & Causality

194 / 196 [M]⁺

Molecular Ion Peak: The

presence of a near 1:1 ratio for

these two peaks is the

definitive signature of a single

bromine atom (isotopes ⁷⁹Br

and ⁸¹Br).[9]

177 / 179 [M - OH]⁺

Loss of the hydroxyl radical is

a common fragmentation

pathway for alcohols.

163 / 165 [M - CH₂OH]⁺

Alpha-cleavage: Cleavage of

the bond between the thiazole

ring and the hydroxymethyl

group, resulting in the 2-

bromothiazole radical cation.

This is a very common and

indicative fragmentation for

primary alcohols.[10][11]

115 [M - Br]⁺
Loss of the bromine atom from

the molecular ion.

84 [C₃H₂NS]⁺
Loss of bromine from the [M -

CH₂OH]⁺ fragment.

Experimental Protocol for MS Data Acquisition
Sample Introduction:

Dissolve a small amount of the sample in a volatile solvent (e.g., methanol or acetonitrile).

Introduce the sample into the mass spectrometer via a suitable method, such as direct

infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS) for

separation prior to analysis.

Ionization:
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Utilize Electron Ionization (EI) at a standard energy of 70 eV to induce fragmentation and

generate a characteristic mass spectrum.

Mass Analysis:

Scan a mass range appropriate for the compound (e.g., m/z 40-300) using a mass

analyzer such as a quadrupole or time-of-flight (TOF).

Data Analysis:

Identify the molecular ion peak ([M]⁺) and its isotopic pattern (M+2) to confirm the

molecular weight and the presence of bromine.

Analyze the major fragment ions to corroborate the proposed structure. Compare the

observed fragmentation pattern with known pathways for alcohols and halogenated

compounds.[12]

Mass Spectrometry Fragmentation Workflow
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Caption: Predicted major fragmentation pathways for 2-Bromothiazole-5-methanol in EI-MS.

Conclusion
This technical guide provides a comprehensive, predictive framework for the spectroscopic

characterization of 2-Bromothiazole-5-methanol. By combining foundational principles with

data from analogous structures, researchers can confidently acquire and interpret ¹H NMR, ¹³C

NMR, FTIR, and MS data. The protocols and expected spectral features outlined herein serve

as a robust starting point for any scientist working on the synthesis, purification, or application

of this important chemical building block, ensuring high standards of scientific integrity and

facilitating downstream research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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